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Compound of Interest

Compound Name: DisperseRed167

Cat. No.: B8133371

Get Quote

Part 1: Executive Safety Assessment
Disperse Red 167 is a monoazo dye commonly used in textile research and material science.

While often categorized as a "low hazard" industrial chemical compared to volatile organic

compounds, this classification is misleading in a research setting.

The Scientist's Perspective: The primary risks are skin sensitization (H317) and chronic aquatic

toxicity. However, the operational danger lies in its physical form—a fine, electrostatic powder

that drifts easily—and its chemical structure. As an azo dye, it possesses the potential for

reductive cleavage into aromatic amines under metabolic conditions. Therefore, we treat this

substance with the rigor of a potential mutagen (ALARA principle), specifically guarding against

inhalation and dermal absorption.

Core Hazard Profile
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Hazard Class GHS Code Operational Implication

Skin Sensitization H317

Minute exposure can trigger

long-term allergic dermatitis.

Zero skin contact is the goal.

Aquatic Toxicity H411/H412

Strictly prohibited from drain

disposal. All waste must be

sequestered.

Physical Hazard Dust

High electrostatic potential;

powder clings to surfaces and

PPE, leading to secondary

contamination.

Part 2: The PPE Matrix (Phase-Dependent)
Effective protection requires adapting PPE to the state of the matter. A glove suitable for the dry

powder may fail catastrophically once the dye is dissolved in an organic solvent.

Table 1: PPE Specifications
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Protection Zone
Phase A: Solid / Powder

Handling

Phase B: Solution Handling

(e.g., Acetone, DMF)

Hand Protection

Nitrile (Standard)[1][2][3][4]•

Thickness: ≥ 0.11 mm• Focus:

Dexterity & Tactility• Change

Freq: Every 60 mins or if

stained.

Nitrile (High Grade) or

Laminate• Thickness: ≥ 0.20

mm (Double gloving

recommended)• Rationale:

Solvents like Acetone/DMF

permeate standard nitrile

rapidly, carrying the dye

through to the skin.

Respiratory

N95 / P2 RespiratorMinimum

requirement. If weighing >10g

outside a hood, upgrade to

P100/P3 half-mask.

Fume Hood (Engineering

Control)Respiratory PPE is

secondary to LEV (Local

Exhaust Ventilation).

Eye Protection

Safety Goggles (Indirect

Vent)Crucial: Do NOT use

safety glasses. Fine dust drifts

around lenses; goggles

provide a seal.

Safety Goggles + Face

ShieldRequired if pouring

volumes >500mL to prevent

splash-back.

Body Defense

Lab Coat (Buttoned to

neck)Tyvek sleeves

recommended to bridge the

gap between glove and cuff.

Chemical-Resistant

ApronRequired over lab coat

during solubilization.

Part 3: Operational Protocol & Logic
Engineering Controls: The Primary Barrier
Do not rely solely on PPE. All open handling of Disperse Red 167 must occur within a certified

chemical fume hood or a powder containment balance enclosure.

Velocity Check: Ensure face velocity is 0.3–0.5 m/s. Too high (>0.6 m/s) will create

turbulence, blowing the lightweight powder out of the weigh boat.

Step-by-Step Handling Workflow
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Step 1: Anti-Static Weighing
The Problem: Disperse dyes are highly electrostatic. They "jump" from spatulas,

contaminating the balance and the user's cuffs.

The Fix: Use an anti-static gun (ionizer) on the weigh boat and spatula before dispensing.

Technique:

Place a disposable spill mat (absorbent side up) inside the hood.

Don PPE (Phase A).

Tare the balance before opening the stock container.

Transfer powder slowly. If spillage occurs on the balance, do not blow it off. Wipe with a

damp Kimwipe immediately.

Step 2: Solubilization (The Critical Transition)
The Risk: Once dissolved (e.g., in Acetone or Ethanol), the dye becomes lipophilic and can

penetrate skin rapidly.

Protocol:

Upgrade Gloves: Don a second pair of nitrile gloves or switch to thicker chemical-resistant

gloves (Phase B).

Add solvent slowly to the powder (not powder to solvent) to minimize splash risk.

Seal the vessel immediately after dissolution.

Step 3: Decontamination
Field Insight: Soap and water often spread the dye rather than removing it.

Procedure:

Wipe surfaces with a 10% ethanol-soaked paper towel to solubilize surface residues.
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Follow with a 10% Bleach (Sodium Hypochlorite) wipe.

Mechanism: Bleach oxidizes the azo linkage (-N=N-), breaking the chromophore and

chemically degrading the dye structure, reducing its sensitization potential.

Part 4: Visualization (Safe Handling Workflow)
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START: Risk Assessment

PHASE A: Solid Handling
(Dust Hazard)

Engineering Control:
Fume Hood / Balance Shield

Weighing Protocol:
Use Ionizer/Static Gun

DECISION: Solubilization?

PHASE B: Solution Handling
(Permeation Hazard)

Yes (Adding Solvent)

Waste Disposal:
Segregated Solids & Liquids

Dry Waste Only
ACTION: Double Glove /

Upgrade Chemical Resistance

Dissolution:
Add Solvent to Powder

Decontamination:
1. Ethanol Wipe

2. Bleach (Oxidation)
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Figure 1: Operational workflow distinguishing between solid and solution handling phases to

ensure appropriate PPE adaptation.

Part 5: Emergency Response & Disposal
Spill Management

Dry Spill: Do NOT sweep. Sweeping generates airborne dust.

Action: Cover with a wet paper towel (water or ethanol) to dampen the powder, then scoop

up the wet mass.

Wet Spill (Solvent):

Action: Use universal absorbent pads. If the solvent is volatile (Acetone), ensure the fume

hood sash is lowered to contain vapors.

Waste Disposal
Liquids: Collect in "Non-Halogenated Organic Waste" (unless dissolved in DCM/Chloroform).

Label clearly with "Contains Azo Dye – Sensitizer."

Solids: Contaminated gloves, weigh boats, and paper towels must go into Hazardous Solid

Waste. Do not throw in regular trash; this protects custodial staff from unknown sensitization

risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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